Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate

• IUPAC Name: ethyl 6-methoxy-1,2-benzoxazole-3-carboxylate
• InChI: InChI=1S/C11H11NO4/c1-3-15-11(13)10-8-5-4-7(14-2)6-9(8)16-12-10/h4-6H,3H2,1-2H3
• InChI Key: VLXHPBNAZNALMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC2=C1C=CC(=C2)OC
• Molecular Formula: C11H11NO4
• DSSTOX Substance ID: DTXSID50692999
• Molecular Weight: 221.21 g/mol
• CAS RN: 57764-51-9

Description

“Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate” is a chemical compound with the molecular formula C11H11NO4. It is also known by other names such as “6-Methoxybenzisoxazole-3-carboxylic acid ethyl ester” and "6-methoxy-1,2-benzoxazole-3-carboxylic acid ethyl ester".

Molecular Structure Analysis

The molecular structure of “Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate” can be represented as 1S/C11H11NO4/c1-3-15-11(13)10-8-5-4-7(14-2)6-9(8)16-12-10/h4-6H,3H2,1-2H3.

Physical And Chemical Properties Analysis

“Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate” is a white solid. It has a molecular weight of 221.21.

Scientific Research Applications

Anticancer Agent Development

Isoxazoles, such as Ethyl 6-methoxybenzo[D]isoxazole-3-carboxylate, have shown promise in the development of anticancer agents. . These compounds have been studied for their therapeutic potential against various cancer types.

Antibacterial and Antifungal Applications

The antibacterial and antifungal properties of isoxazoles make them valuable in the search for new antibiotics. .

Anti-inflammatory and Analgesic Uses

Isoxazole derivatives are known for their anti-inflammatory and analgesic activities. .

Antituberculosis Activity

The fight against tuberculosis (TB) has been bolstered by the discovery of isoxazole compounds that exhibit antituberculosis activity. .

Antioxidant Properties

Isoxazoles have been identified to possess antioxidant properties, which are essential in protecting cells from oxidative stress. .

Antihypertensive and Cardiovascular Drug Research

Research into cardiovascular diseases has highlighted the potential of isoxazoles in developing antihypertensive drugs. .

Synthesis routes and methods I

Procedure details

Potassium carbonate (9.42 mmol) and iodomethane (8.45 mmol) were added to a solution of crude ethyl 6-hydroxybenzo[d]isoxazole-3-carboxylate (2.42 mmol) in N,N-dimethylformamide (30 mL) and the reaction mixture was maintained for 48 h at rt in the dark. The reaction mixture was diluted with water (100 mL) and was extracted with ethyl acetate (2×100 mL). The combined organic layers were washed with brine (3×100 mL), dried (magnesium sulfate), and concentrated. The residue was purified by chromatography (30/1 petroleum ether/ethyl acetate) to provide ethyl 6-methoxybenzo[d]isoxazole-3-carboxylate in 19% yield as a yellow solid.

Synthesis routes and methods II

Procedure details

Sodium cyanoborohydride (8.57 mmol) was added to a solution of ethyl 6-[(1S,4S)-2,5-diazabicyclo[2.2.1]hept-2-yl]-1,2-benzisothiazole-3-carboxylate (0.260 g, 0.857 mmol) and 1-ethoxy-1-(trimethylsilyloxy)cyclopropane (8.57 mmol) in ethanol (11.2 mL) and the reaction mixture was heated at 60° C. for 6 h. The reaction mixture was diluted with water (50 mL) and was extracted with ethyl acetate (2 ×50 mL). The combined organic layers were washed with brine (25 mL), dried (magnesium sulfate), and were concentrated. The residue was purified by chromatography (ethyl acetate) to yield the ester. A 5.0 M solution of sodium hydroxide in water (4.00 mL) was added to a solution of the ester in ethanol (10.0 mL) and the reaction mixture was maintained for 16 h. The reaction was neutralized with acetic acid and was loaded onto a SCX column. The column was flushed with water (200 mL) and methanol (100 mL) and the product was eluted with 2.0 M ammonia in methanol (60 mL) to provide the acid in 56% yield. The acid was used without further purification.